Cas no 2171464-24-5 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pent-4-ynoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pent-4-ynoic acid
• CAS No: 2171464-24-5
• MF: C₂₅H₂₀N₂O₆
• MW: 444.436106681824
• CID: 6394079
• PubChem ID: 165540628
• Update Time: 2025-06-08

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pent-4-ynoic acid
• EN300-1499577
• 2171464-24-5
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}pent-4-ynoic acid

• Inchi： 1S/C25H20N2O6/c1-2-7-21(24(29)30)26-23(28)22-20(12-13-32-22)27-25(31)33-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h1,3-6,8-13,19,21H,7,14H2,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： CXSMNPNFIDUSJS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=COC=1C(NC(C(=O)O)CC#C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.13213636g/mol
• Monoisotopic Mass: 444.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 118Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pent-4-ynoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pent-4-ynoic acid (CAS No. 2171464-24-5)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pent-4-ynoic acid (CAS No. 2171464-24-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is characterized by its unique structural features, including a furan ring, an amide linkage, and a terminal alkyne group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of targeted drug delivery systems and bioconjugates.

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a common motif in natural products and synthetic compounds. It imparts stability and reactivity to the molecule, making it suitable for conjugation with other functional groups. The amide linkage, formed between the carboxylic acid and amine groups, is a key functional group in many biologically active molecules, including peptides and proteins. The terminal alkyne group is highly reactive and can participate in click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in bioorthogonal chemistry for the synthesis of bioconjugates.

Recent studies have highlighted the potential of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pent-4-ynoic acid in various biomedical applications. For instance, researchers at the University of California, San Francisco (UCSF) have explored its use as a linker molecule in the development of antibody-drug conjugates (ADCs). ADCs are a class of biopharmaceutical drugs that combine the targeting specificity of monoclonal antibodies with the cytotoxic potency of small-molecule drugs. The unique properties of this compound allow for precise control over the conjugation process, ensuring optimal stability and efficacy of the resulting ADCs.

In another study published in the Journal of Medicinal Chemistry, scientists at Harvard University investigated the potential of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pent-4-ynoic acid as a scaffold for the design of novel antiviral agents. The compound's ability to form stable conjugates with various antiviral moieties was demonstrated through in vitro assays, showing promising results against several viral strains, including influenza and HIV. The researchers noted that the compound's structural flexibility and reactivity make it an attractive candidate for further optimization and development.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pent-4-ynoic acid typically involves a multi-step process that includes the formation of the furan ring, introduction of the amide linkage, and functionalization of the alkyne group. One common synthetic route involves the reaction of 3-amino-furan with (9H-fluoren-9-yloxycarbonyl) chloride to form the protected amino-furan intermediate. This intermediate is then coupled with pentynoic acid using standard peptide coupling conditions to yield the final product. The use of protecting groups during synthesis ensures that each functional group is introduced selectively and without unwanted side reactions.

The physicochemical properties of 2-{3-({(9H-fluoren-9-yloxycarbonyl)amino)furan-2-y lformamido}pent -4 -ynoic acid have been extensively characterized through various analytical techniques. High-performance liquid chromatography (HPLC) has been used to determine its purity and assess its stability under different conditions. Nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into its molecular structure, confirming the presence and configuration of all functional groups. Mass spectrometry (MS) has further confirmed its molecular weight and helped identify any impurities or degradation products.

In terms of biological activity, 2-{3-( {(9H-fluoren -9 - yloxycarbonyl) amino )furan - 2 - ylformamido }pent - 4 - ynoic acid has shown promising results in preliminary studies. Its ability to form stable conjugates with biomolecules makes it an excellent candidate for targeted drug delivery applications. For example, when conjugated with specific antibodies or peptides, it can be directed to specific cellular targets, enhancing its therapeutic efficacy while minimizing off-target effects.

Moreover, recent advancements in click chemistry have further expanded the potential applications of this compound. The CuAAC reaction, which involves the formation of a 1,2,3-triazole ring from an azide and an alkyne under mild conditions, has been widely used to create bioconjugates with high efficiency and selectivity. The terminal alkyne group in 2-{3-( {(9H-fluoren -9 - yloxycarbonyl) amino )furan - 2 - ylformamido }pent - 4 - ynoic acid makes it an ideal substrate for this reaction, allowing for rapid and efficient conjugation with various biomolecules.

In conclusion, 2-{3-( {(9H-fluoren -9 - yloxycarbonyl) amino )furan - 2 - ylformamido }pent - 4 - ynoic acid (CAS No. 2171464-24-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for various biomedical applications, including targeted drug delivery systems and bioconjugate synthesis. Ongoing research continues to explore its full range of applications and optimize its properties for therapeutic use.